1-{bicyclo[2.2.1]heptan-1-yl}-2-bromoethan-1-one

• CAS RN: 2157991-07-4
• Molecular Formula: C9H13BrO
• Molecular Weight: 217.1

Description

1-{bicyclo[2.2.1]heptan-1-yl}-2-bromoethan-1-one, also known as BBE, is an organic compound that has been widely studied for its potential applications in the field of synthetic organic chemistry. It is a cyclic organic compound with a unique structure that makes it highly reactive and versatile. BBE has been used in a variety of synthetic organic reactions, from the synthesis of small molecules to the synthesis of complex molecules.

Scientific Research Applications

1-{bicyclo[2.2.1]heptan-1-yl}-2-bromoethan-1-one has a wide range of applications in the field of scientific research. It has been used in the synthesis of small molecules, such as drugs, as well as complex molecules, such as polymers. It has also been used in the synthesis of peptides, proteins, and nucleic acids. 1-{bicyclo[2.2.1]heptan-1-yl}-2-bromoethan-1-one has been used to study the structure and function of proteins, as well as to study the biochemistry and physiology of cells. In addition, 1-{bicyclo[2.2.1]heptan-1-yl}-2-bromoethan-1-one has been used to study the effects of drugs on the body, as well as to study the structure and function of enzymes.

Mechanism of Action

The mechanism of action of 1-{bicyclo[2.2.1]heptan-1-yl}-2-bromoethan-1-one is not fully understood, but it is believed to involve a number of different processes. 1-{bicyclo[2.2.1]heptan-1-yl}-2-bromoethan-1-one is believed to react with an electrophilic species, such as a nucleophile, to form a new carbon-carbon bond. This reaction is believed to be catalyzed by a catalyst, such as a metal salt, and the product of the reaction is believed to be a new compound. In addition, 1-{bicyclo[2.2.1]heptan-1-yl}-2-bromoethan-1-one is believed to interact with other molecules, such as enzymes, to exert its effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 1-{bicyclo[2.2.1]heptan-1-yl}-2-bromoethan-1-one are not fully understood, but it is believed to have a number of effects on the body. 1-{bicyclo[2.2.1]heptan-1-yl}-2-bromoethan-1-one is believed to interact with enzymes, proteins, and other molecules in the body to exert its effects. It is also believed to affect the metabolism and transport of certain molecules, as well as to affect the production of certain hormones and neurotransmitters. In addition, 1-{bicyclo[2.2.1]heptan-1-yl}-2-bromoethan-1-one is believed to have an effect on the immune system, as well as on the nervous system.

Advantages and Limitations for Lab Experiments

The advantages of using 1-{bicyclo[2.2.1]heptan-1-yl}-2-bromoethan-1-one in laboratory experiments include its ease of synthesis, its high reactivity, and its versatility. 1-{bicyclo[2.2.1]heptan-1-yl}-2-bromoethan-1-one can be synthesized using a variety of methods, making it easy to obtain. In addition, 1-{bicyclo[2.2.1]heptan-1-yl}-2-bromoethan-1-one is highly reactive, making it useful for a variety of synthetic organic reactions. Finally, 1-{bicyclo[2.2.1]heptan-1-yl}-2-bromoethan-1-one is highly versatile, making it useful for the synthesis of a variety of molecules. The limitations of using 1-{bicyclo[2.2.1]heptan-1-yl}-2-bromoethan-1-one in laboratory experiments include its toxicity and its potential for side effects. 1-{bicyclo[2.2.1]heptan-1-yl}-2-bromoethan-1-one is a highly toxic compound and should be handled with caution. In addition, 1-{bicyclo[2.2.1]heptan-1-yl}-2-bromoethan-1-one can have a number of side effects, including irritation of the skin, eyes, and respiratory system.

Future Directions

The potential future directions for the use of 1-{bicyclo[2.2.1]heptan-1-yl}-2-bromoethan-1-one include its use in the synthesis of peptides, proteins, and nucleic acids; its use in the study of the structure and function of proteins; its use in the study of the biochemistry and physiology of cells; its use in the study of the effects of drugs on the body; and its use in the study of the structure and function of enzymes. In addition, 1-{bicyclo[2.2.1]heptan-1-yl}-2-bromoethan-1-one could be used in the development of new drugs and in the study of the effects of existing drugs on the body. Finally, 1-{bicyclo[2.2.1]heptan-1-yl}-2-bromoethan-1-one could be used in the study of the effects of environmental pollutants on the body.

Synthesis Methods

1-{bicyclo[2.2.1]heptan-1-yl}-2-bromoethan-1-one can be synthesized using a variety of methods, including the Grignard reaction, the Wittig reaction, and the Knoevenagel reaction. The Grignard reaction is a process in which an organometallic compound is reacted with an electrophilic species in the presence of a catalyst to form a new carbon-carbon bond. In the case of 1-{bicyclo[2.2.1]heptan-1-yl}-2-bromoethan-1-one, a Grignard reagent is reacted with bromoethan-1-one in the presence of a catalyst such as magnesium chloride to form the desired product. The Wittig reaction is a process in which a phosphonium ylide is reacted with an electrophilic species to form a new carbon-carbon bond. In the case of 1-{bicyclo[2.2.1]heptan-1-yl}-2-bromoethan-1-one, a phosphonium ylide is reacted with bromoethan-1-one to form the desired product. The Knoevenagel reaction is a process in which an aldehyde is reacted with an electrophilic species in the presence of a catalyst to form a new carbon-carbon bond. In the case of 1-{bicyclo[2.2.1]heptan-1-yl}-2-bromoethan-1-one, aldehyde is reacted with bromoethan-1-one in the presence of a catalyst such as pyridine to form the desired product.